Cas no 2089566-75-4 (2-(pyrrolidin-3-ylidene)acetonitrile)

• Product Name: 2-(pyrrolidin-3-ylidene)acetonitrile
• CAS No: 2089566-75-4
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 5248252
• Update Time: 2025-05-23

2-(pyrrolidin-3-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-(3-pyrrolidinylidene)-
• 2-(pyrrolidin-3-ylidene)acetonitrile

• Inchi： 1S/C6H8N2/c7-3-1-6-2-4-8-5-6/h1,8H,2,4-5H2
• InChI Key： FVDJFQAIQGKJDR-UHFFFAOYSA-N
• SMILES： C(#N)C=C1CCNC1

Additional information on 2-(pyrrolidin-3-ylidene)acetonitrile

Comprehensive Analysis of 2-(pyrrolidin-3-ylidene)acetonitrile (CAS No. 2089566-75-4): Properties, Applications, and Future Perspectives

In the realm of organic chemistry and pharmaceutical research, 2-(pyrrolidin-3-ylidene)acetonitrile (CAS No. 2089566-75-4) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This nitrile-functionalized pyrrolidine derivative is increasingly studied for its potential in drug discovery, material science, and synthetic chemistry. With the growing demand for novel heterocyclic compounds in medicinal chemistry and biocatalysis, understanding this molecule's properties and reactivity has become a focal point for researchers worldwide.

The molecular structure of 2-(pyrrolidin-3-ylidene)acetonitrile combines a pyrrolidine core with an exocyclic double bond and a nitrile group, creating a valuable scaffold for further functionalization. This configuration makes it particularly useful in click chemistry reactions and as a building block for pharmaceutical intermediates. Recent studies have highlighted its role in the synthesis of bioactive molecules, especially those targeting neurological disorders and metabolic diseases—two areas receiving substantial attention in current drug development pipelines.

From a synthetic chemistry perspective, the compound's reactivity stems from its electron-deficient alkene character combined with the nucleophilic nitrile group. This dual functionality allows for diverse transformations, including Michael additions, cycloadditions, and nucleophilic substitutions. Researchers are particularly interested in its potential for creating molecular diversity libraries, a crucial aspect of modern high-throughput screening methodologies in drug discovery.

The compound's physicochemical properties have been extensively characterized to support its various applications. With a molecular weight of 120.15 g/mol and the presence of both polar (nitrile) and nonpolar (pyrrolidine) moieties, it exhibits interesting solubility characteristics that make it suitable for different organic synthesis conditions. These properties are particularly relevant in the context of green chemistry initiatives, where researchers seek solvents and conditions that minimize environmental impact while maintaining reaction efficiency.

In material science applications, 2-(pyrrolidin-3-ylidene)acetonitrile has shown promise as a precursor for functional polymers and coordination complexes. Its ability to act as a ligand for transition metals has opened new avenues in catalysis research, particularly in asymmetric synthesis—a field experiencing rapid growth due to the pharmaceutical industry's need for enantiomerically pure compounds. The compound's structural features may contribute to the development of more efficient and selective catalytic systems.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior in various chemical environments. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and potential interaction with biological targets. These computational approaches, combined with experimental data, are accelerating the exploration of this compound's full potential in structure-activity relationship studies.

The safety profile and handling considerations for 2-(pyrrolidin-3-ylidene)acetonitrile have been thoroughly documented in scientific literature. While not classified as hazardous under standard laboratory conditions, proper chemical safety protocols should always be followed when working with this or any laboratory chemical. The compound's stability under various storage conditions has been verified, making it convenient for research applications requiring long-term storage.

Looking toward future applications, researchers are investigating the compound's potential in bioconjugation chemistry and proteomics research. Its reactive sites offer possibilities for creating stable linkages with biomolecules, which could prove valuable in diagnostic applications and targeted drug delivery systems. Additionally, its structural motifs are being explored in the design of enzyme inhibitors, particularly for targets involved in inflammatory pathways and cellular signaling.

From a commercial perspective, the availability of 2-(pyrrolidin-3-ylidene)acetonitrile has improved significantly in recent years, with multiple suppliers now offering the compound in research quantities. This increased accessibility has facilitated broader investigation of its properties and applications across different fields of chemical research. Quality control measures and analytical methods for characterizing the compound have been standardized, ensuring reliable results across different research groups.

The compound's relevance extends to educational settings as well, where it serves as an excellent example for teaching advanced concepts in organic synthesis and molecular design. Its well-defined reactivity patterns and the variety of transformations it can undergo make it a valuable case study for students learning about retrosynthetic analysis and strategic bond formation in complex molecule construction.

In the context of current research trends focusing on sustainable chemistry and atom economy, 2-(pyrrolidin-3-ylidene)acetonitrile offers several advantages. Its efficient synthesis routes and the potential for creating diverse derivatives from a single precursor align well with the principles of green synthesis. Researchers are actively exploring catalytic methods to further optimize its production and utilization in various chemical processes.

As the scientific community continues to explore the full potential of this versatile compound, 2-(pyrrolidin-3-ylidene)acetonitrile stands as a testament to the importance of fundamental chemical research in driving innovation across multiple disciplines. Its ongoing investigation promises to yield new insights and applications that could significantly impact fields ranging from pharmaceutical development to advanced materials engineering.